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Compound of Interest

Compound Name: 2PACz

Cat. No.: B2718033 Get Quote

This document provides comprehensive safety protocols, operational procedures, and disposal

plans for the handling of (2-(9H-carbazol-9-yl)ethyl)phosphonic acid (2PACz) in a laboratory

setting. The information is intended for researchers, scientists, and drug development

professionals to ensure safe and effective use of this compound.

Chemical and Safety Data
2PACz is a carbazole derivative used as a self-assembled monolayer (SAM) in organic

electronics, particularly in the fabrication of perovskite solar cells. While its toxicological

properties have not been fully investigated, it is known to cause skin, eye, and respiratory

irritation. Therefore, cautious handling in a controlled laboratory environment is essential.

Table 1: Chemical Identification

Property Value

Chemical Name (2-(9H-carbazol-9-yl)ethyl)phosphonic acid

Synonym 2PACz

CAS Number 20999-38-6

Molecular Formula C₁₄H₁₄NO₃P

Molecular Weight 275.24 g/mol
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Table 2: Hazard Identification and Personal Protective Equipment (PPE)

Hazard Statement GHS Pictogram
Recommended Personal
Protective Equipment

Causes skin irritation. GHS07 (Exclamation Mark)

Gloves: Nitrile rubber gloves.

Change gloves frequently,

especially if contaminated.

Causes serious eye irritation.

Eye Protection: Chemical

splash goggles or a face

shield.

May cause respiratory

irritation.

Respiratory Protection: Use in

a well-ventilated area or in a

fume hood. A certified vapor

respirator may be necessary

for operations with a risk of

aerosol generation.

Protective Clothing: A lab coat

buttoned completely. Tuck

cuffs into gloves. Consider a

chemical-resistant apron for

tasks with a high splash risk.

Footwear: Closed-toe shoes

are mandatory.

Operational Plan: Fabrication of Perovskite Solar
Cells with a 2PACz Hole Transport Layer
This section details a standard operating procedure for the use of 2PACz in the fabrication of

inverted (p-i-n) perovskite solar cells.

2.1. Workflow for Solar Cell Fabrication
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Figure 1. Experimental workflow for perovskite solar cell fabrication using a 2PACz hole
transport layer.

2.2. Detailed Experimental Protocol

This protocol is adapted from a procedure for fabricating p-i-n perovskite solar cells.[1]

2.2.1. Substrate Preparation

Clean glass/Indium Tin Oxide (ITO) substrates by sequential ultrasonication in acetone and

isopropanol for 5 minutes each.

Dry the substrates with nitrogen gas.

Treat the substrates with UV/ozone for 15 minutes to purify the surface.

2.2.2. 2PACz Solution Preparation and Deposition

Prepare a 1.2 mmol solution of 2PACz in a suitable solvent (e.g., a mixture of

dimethylformamide (DMF) and isopropanol).

In a fume hood, statically dispense 100 µL of the 2PACz solution onto the cleaned ITO

substrate.

Spin-coat the substrate at 3000 rpm for 30 seconds.

Anneal the substrate at 100°C for 10 minutes to ensure conformal binding of the 2PACz to

the ITO surface.

2.2.3. Subsequent Layer Deposition

Proceed with the deposition of the perovskite absorber layer according to your established

protocol (e.g., via spin-coating or vapor deposition).

Deposit the electron transport layer (e.g., C60) and the top metal electrode (e.g., silver or

gold) to complete the device.
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Proper disposal of 2PACz and associated waste is crucial to prevent environmental

contamination and ensure laboratory safety.

3.1. Waste Segregation and Collection

Solid Waste Liquid Waste Sharps Waste

Generate Waste

Contaminated Gloves, Wipes, Weighing Paper Unused 2PACz Solution, Contaminated Solvents Contaminated Pipette Tips, Needles

Labeled Hazardous Solid Waste Container

Dispose via Licensed Collector

Labeled Hazardous Liquid Waste Container Puncture-Proof Sharps Container

Click to download full resolution via product page

Figure 2. Waste disposal workflow for 2PACz and associated materials.

3.2. Step-by-Step Disposal Procedure

Segregate Waste Streams: At the point of generation, separate waste into three categories:

Solid Waste: Contaminated gloves, wipes, weighing paper, and any other solid materials

that have come into contact with 2PACz.

Liquid Waste: Unused 2PACz solutions, and solvents used for rinsing glassware.

Sharps Waste: Contaminated pipette tips, needles, or other sharp objects.

Use Designated Waste Containers:
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Place solid waste into a clearly labeled, sealed plastic bag or container designated for

hazardous solid chemical waste.

Collect liquid waste in a compatible, sealed, and clearly labeled hazardous liquid waste

container. Do not mix incompatible waste streams.

Dispose of sharps in a designated puncture-proof sharps container.

Labeling: All waste containers must be labeled with a "Hazardous Waste" label, indicating

the contents (e.g., "2PACz, DMF, Isopropanol"), the date of accumulation, and the

responsible researcher's name.

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory, away from general work areas and sources of ignition. Ensure secondary

containment for liquid waste containers.

Final Disposal: Arrange for the collection and disposal of all hazardous waste through your

institution's environmental health and safety office or a licensed hazardous waste disposal

contractor. Adhere to all local, state, and federal regulations for hazardous waste disposal.

By adhering to these safety, operational, and disposal protocols, researchers can minimize

risks and ensure the responsible handling of 2PACz in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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